Cas no 2138188-44-8 (4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine)

• Product Name: 4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine
• CAS No: 2138188-44-8
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5790968
• PubChem ID: 165446763
• Update Time: 2025-10-08

4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2138188-44-8
• EN300-700849
• 4-hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine
• 4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine

• Inchi： 1S/C10H14N4O/c1-5(2)9-8-7(13-11)4-6(3)12-10(8)15-14-9/h4-5H,11H2,1-3H3,(H,12,13)
• InChI Key： FJYYAHKZQYEPSX-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C=C(C)N=2)NN)C(C(C)C)=N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77Ų

Additional information on 4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine

Introduction to 4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine

The compound4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine, with the CAS number2138188-44-8, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of oxazolopyridines, which are known for their unique structural features and potential bioactivity. The molecule combines a hydrazine group at the 4-position, a methyl group at the 6-position, and an isopropyl group at the 3-position on the [1,2]oxazolo[5,4-b]pyridine scaffold.

The[1,2]oxazolo[5,4-b]pyridine core is a fused bicyclic system that consists of a pyridine ring fused with an oxazole ring. This structural arrangement provides a rigid framework that can potentially interact with various biological targets, such as enzymes or receptors. The substitution pattern of this compound—specifically the hydrazine moiety—is particularly interesting as hydrazines are known to participate in hydrogen bonding and can act as nucleophiles in various biochemical reactions.

Recent studies have highlighted the potential of4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine as a lead compound in the development of new therapeutic agents. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression. The methyl and isopropyl substituents contribute to the compound's lipophilicity, which may enhance its bioavailability and ability to cross cellular membranes.

In terms of synthesis,4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine can be prepared through a multi-step process involving cyclization reactions and functional group transformations. One common approach involves the condensation of hydrazines with appropriately substituted aldehydes or ketones to form the oxazole ring system. Subsequent modifications allow for the introduction of the methyl and isopropyl groups at specific positions on the pyridine ring.

The pharmacological profile of this compound has been investigated in several preclinical studies. It has shown promising activity in inhibiting key enzymes associated with neurodegenerative diseases and inflammatory conditions. Additionally,4-Hydrazinyl-containing compounds have been reported to exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

One of the most recent advancements in this area involves the use of computational chemistry techniques to predict the binding affinity of4-Hydrazinyl-substituted oxazolopyridines to target proteins. These studies have provided valuable insights into how structural modifications can be optimized to enhance potency and selectivity.

In conclusion,4-Hydrazinyl-6-methyl-3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine represents a compelling candidate for further exploration in drug discovery programs targeting various disease states. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being investigated for therapeutic applications.